Cas no 105529-59-7 (Benzene, 4-bromo-1-(chlorodifluoromethoxy)-2-fluoro-)

Benzene, 4-bromo-1-(chlorodifluoromethoxy)-2-fluoro- structure
105529-59-7 structure
Product Name:Benzene, 4-bromo-1-(chlorodifluoromethoxy)-2-fluoro-
CAS No:105529-59-7
MF:C7H3BrClF3O
MW:275.450330972672
CID:1154905
PubChem ID:15681634
Update Time:2025-04-20

Benzene, 4-bromo-1-(chlorodifluoromethoxy)-2-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-bromo-1-(chlorodifluoromethoxy)-2-fluoro-
    • 105529-59-7
    • 4-Bromo-1-[chloro(difluoro)-methoxy]-2-fluoro-benzene
    • SCHEMBL7765300
    • 4-Bromo-1-(chlorodifluoromethoxy)-2-fluorobenzene
    • 4-bromo-1-[chloro(difluoro)methoxy]-2-fluorobenzene
    • DXCOMAACEFOCHA-UHFFFAOYSA-N
    • 4-Bromo-1-[chloro(difluoro)methoxy]-2-fluoro-benzene
    • DTXSID601232395
    • AKOS016016189
    • Inchi: 1S/C7H3BrClF3O/c8-4-1-2-6(5(10)3-4)13-7(9,11)12/h1-3H
    • InChI Key: DXCOMAACEFOCHA-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)F)OC(F)(F)Cl

Computed Properties

  • Exact Mass: 273.90079g/mol
  • Monoisotopic Mass: 273.90079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 9.2Ų
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